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Compound of Interest

Compound Name: DS18561882

Cat. No.: B8095293 Get Quote

Immediate Safety and Logistical Information for Researchers, Scientists, and Drug

Development Professionals

When handling and disposing of specialized research compounds like DS18561882, a potent

MTHFD2 inhibitor, adherence to strict safety and environmental protocols is paramount. While

a specific Safety Data Sheet (SDS) for DS18561882 is not publicly available, established best

practices for laboratory chemical disposal must be followed. This guide provides a procedural

framework for the safe management of DS18561882 waste.

Crucial First Step: Obtain the Official Safety Data Sheet (SDS)

The most critical step before handling or disposing of any chemical is to consult its official SDS,

which contains detailed safety, handling, and disposal information. Since this document for

DS18561882 was not found in public databases, it is imperative to contact the supplier directly.

Supplier Contact Information:

For researchers who have procured DS18561882 from MedChemExpress, the following

contact information can be used to request the official SDS:
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Location Contact Information

Headquarters (USA)
Phone: 609-228-6898 Fax: 609-228-5909

Email:--INVALID-LINK--[1]

Europe Phone: +4686500910[2]

You can also typically download product data sheets and quality assurance documents from

the product webpage or by contacting their customer service.[3]

General Disposal Procedures for Solid and Liquid
Chemical Waste
In the absence of a specific SDS, the following general procedures, which represent standard

best practices in a laboratory setting, should be implemented. These guidelines are designed to

ensure the safety of laboratory personnel and compliance with environmental regulations.

Part 1: Disposal of Solid DS18561882 Waste
Solid chemical waste, such as unused reagents or contaminated materials (e.g., weighing

paper, gloves), must be disposed of through your institution's hazardous waste program.[4]

Experimental Protocol for Solid Waste Disposal:

Segregation: Do not mix solid chemical waste with regular trash.[4] Solid waste should be

kept separate from liquid waste.[5]

Containerization: Place the solid DS18561882 waste into a designated, sealable, and

chemically compatible container. This container should be clearly labeled.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name ("DS18561882"), and the approximate quantity.[4]

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory.[6] This area should be away from general lab traffic and incompatible

materials.
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Pickup Request: Arrange for pickup by your institution's Environmental Health and Safety

(EHS) department by following their specific procedures, which may involve submitting a

waste pickup request form.[4]

Part 2: Disposal of DS18561882 in Solution
Solutions containing DS18561882, such as those dissolved in DMSO or other solvents for

experimental use, must be treated as hazardous liquid waste.

Experimental Protocol for Liquid Waste Disposal:

Segregation: Never dispose of chemical solutions down the sanitary sewer unless explicitly

permitted by EHS for specific, neutralized, non-hazardous materials.[7][8] Keep different

types of liquid waste separate; for instance, do not mix halogenated and non-halogenated

solvent waste.[9]

Containerization: Collect the liquid waste in a sealable, chemically resistant container, such

as a glass bottle designed for waste collection. Ensure the container has a secure screw

cap.[6] Do not overfill the container, leaving at least one inch of headspace to allow for

expansion.[6]

Labeling: Clearly label the liquid waste container with "Hazardous Waste," the full name of all

chemical constituents (e.g., "DS18561882 in DMSO"), and their approximate concentrations

or percentages.[6]

Storage: Store the sealed liquid waste container in a designated satellite accumulation area,

ensuring it is segregated from incompatible materials.[6]

Pickup Request: Follow your institutional procedures to have the liquid hazardous waste

collected by EHS personnel.

Visualizing the Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of laboratory

chemical waste.
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General Chemical Waste Disposal Workflow

Solid Waste Liquid Waste

Common Procedures

Identify Solid Waste
(e.g., Unused DS18561882 powder)

Segregate from regular trash

Place in a labeled,
compatible solid waste container

Store sealed container in
Satellite Accumulation Area

Identify Liquid Waste
(e.g., DS18561882 in DMSO)

Segregate by chemical compatibility

Pour into a labeled,
compatible liquid waste container

Submit Waste Pickup Request to EHS

EHS Collects Waste for Disposal

Click to download full resolution via product page

Caption: General workflow for the disposal of solid and liquid chemical waste in a laboratory

setting.

Disclaimer: The information provided is based on general laboratory safety principles. It is not a

substitute for the official Safety Data Sheet for DS18561882. Always consult your institution's

Environmental Health and Safety department for specific guidance and comply with all local,

state, and federal regulations regarding hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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